Cas no 113712-70-2 (2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide)

• Product Name: 2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide
• CAS No: 113712-70-2
• MF: C₉H₁₃IN₄
• MW: 304.130793333054
• MDL: MFCD00770304
• CID: 4680762
• Update Time: 2025-06-11

2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide Chemical and Physical Properties

Names and Identifiers

• 1-(Benzylideneamino)-1-methylguanidine;hydroiodide
• 2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide

• MDL： MFCD00770304
• Inchi： 1S/C9H12N4.HI/c1-13(9(10)11)12-7-8-5-3-2-4-6-8;/h2-7H,1H3,(H3,10,11);1H
• InChI Key： XEXQESZFHVMOCI-UHFFFAOYSA-N
• SMILES： I.N(C(=N)N)(C)N=CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Topological Polar Surface Area: 65.5

2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide

2-Benzylidene-1-methylhydrazinecarboximidamide Hydroiodide: A Comprehensive Overview

2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide (CAS No. 113712-70-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a hydrazine derivative substituted with a benzylidene group and a methyl group, along with an iodide counterion. Its structure is characterized by the presence of a conjugated system, which imparts interesting electronic properties and reactivity.

The synthesis of 2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide involves a series of carefully controlled reactions, often starting from hydrazine derivatives and proceeding through condensation and amidation steps. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it more accessible for research and industrial applications. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in both laboratory settings and large-scale production processes.

One of the most notable aspects of 2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide is its role as an intermediate in the synthesis of bioactive compounds. Researchers have explored its potential as a building block for constructing complex molecular architectures, particularly in the development of heterocyclic compounds. These studies have demonstrated that the compound can serve as a versatile platform for generating molecules with diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

Recent studies have also highlighted the importance of 2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide in medicinal chemistry. For instance, its derivatives have been investigated for their ability to modulate key cellular pathways involved in disease progression. In one groundbreaking study, researchers reported that certain analogs of this compound exhibited potent inhibitory activity against enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings underscore the potential of 2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide as a lead compound for developing novel therapeutic agents.

In addition to its role in drug discovery, 2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique physical properties, such as high surface area and porosity, which make them promising candidates for gas storage, catalysis, and sensing applications.

The environmental impact of 2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary results suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further investigations are needed to fully characterize its ecological effects and ensure safe handling practices.

In conclusion, 2-Benzylidene-1-methylhydrazinecarboximidamide hydroiodide (CAS No. 113712-70-2) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its structural versatility, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern science.